Cas no 874466-80-5 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(2-fluorophenyl)furan-2-carboxamide)

• Product Name: N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(2-fluorophenyl)furan-2-carboxamide
• CAS No: 874466-80-5
• MF: C₁₅H₁₂FN₃O₂S₂
• MW: 349.40308380127
• CID: 5438485
• Update Time: 2025-10-19

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(2-fluorophenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(2-fluorophenyl)furan-2-carboxamide
• N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(2-fluorophenyl)furan-2-carboxamide

• Inchi： 1S/C15H12FN3O2S2/c1-2-22-15-19-18-14(23-15)17-13(20)12-8-7-11(21-12)9-5-3-4-6-10(9)16/h3-8H,2H2,1H3,(H,17,18,20)
• InChI Key： SHZFHKHQNDVPTN-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2F)=CC=C1C(NC1=NN=C(SCC)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(2-fluorophenyl)furan-2-carboxamide

N-5-(Ethylsulfanyl)-1,3,4-Thiadiazol-2-Yl-5-(2-Fluorophenyl)Furan-2-Carboxamide: A Comprehensive Overview

The compound CAS No. 874466-80-5, also known as N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(2-fluorophenyl)furan-2-carboxamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies. In this article, we delve into the structural characteristics, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a fused thiadiazole and furan ring system. The thiadiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms, while the furan ring is a five-membered oxygen-containing heterocycle. The presence of these rings contributes to the compound's stability and reactivity. Additionally, the ethylsulfanyl group (-S-C₂H₅) attached to the thiadiazole ring introduces electron-donating properties, enhancing the compound's ability to participate in various chemical reactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of high-purity samples of this compound. The key steps include the formation of the thiadiazole ring through a condensation reaction followed by the attachment of the furan moiety via nucleophilic substitution. The final step involves the introduction of the ethylsulfanyl group through a substitution reaction under controlled conditions.

Applications in Drug Discovery

This compound has shown significant promise in drug discovery research. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a valuable candidate for therapeutic development. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases.

Environmental Impact and Sustainability

The environmental impact of this compound has also been a focus of recent research. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents. Furthermore, its synthesis process has been optimized to minimize waste generation and energy consumption, aligning with sustainable chemistry principles.

Future Directions

The future of this compound lies in its continued exploration across diverse fields. Ongoing research aims to uncover its potential in materials science, particularly in the development of advanced polymers and coatings. Additionally, its role as a building block for more complex molecules is being investigated, opening new possibilities for chemical innovation.

In conclusion, CAS No. 874466-80-5 represents a cutting-edge compound with multifaceted applications across science and industry. Its unique chemical properties and promising biological activity make it a subject of ongoing research interest. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an increasingly important role in various scientific domains.